Cas no 380582-64-9 (4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 380582-64-9
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5878174
• PubChem ID: 5767667
• Update Time: 2025-06-11

4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(pyridin-3-yl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-benzoyl-1-[3-(dimethylamino)propyl]-1,5-dihydro-3-hydroxy-5-(3-pyridinyl)-
• 380582-64-9
• Oprea1_306238
• F1260-0696
• 4-benzoyl-1-(3-(dimethylamino)propyl)-3-hydroxy-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one
• AKOS016294830
• 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one
• EU-0044119
• AKOS000524248
• Oprea1_868966
• (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy(phenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione

• Inchi： 1S/C21H23N3O3/c1-23(2)12-7-13-24-18(16-10-6-11-22-14-16)17(20(26)21(24)27)19(25)15-8-4-3-5-9-15/h3-6,8-11,14,18,26H,7,12-13H2,1-2H3
• InChI Key： FNJLTWKSCXTBEN-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(C2=CC=CN=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 365.17394160g/mol
• Monoisotopic Mass: 365.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 572.8±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one

Comprehensive Analysis of 4-Benzoyl-1-[3-(Dimethylamino)Propyl]-3-Hydroxy-5-(Pyridin-3-Yl)-2,5-Dihydro-1H-Pyrrol-2-One (CAS No. 380582-64-9)

The compound 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 380582-64-9) is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique pyrrol-2-one core, combined with benzoyl and pyridin-3-yl substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one has surged due to their versatility in medicinal chemistry. This compound’s dimethylamino and hydroxy functional groups enhance its solubility and bioavailability, critical factors in drug formulation. Its pyridine moiety further contributes to its ability to interact with biological targets, a feature highly sought after in the development of kinase inhibitors and GPCR modulators.

The synthesis of CAS No. 380582-64-9 involves multi-step organic reactions, often starting from 3-hydroxypyrrolidin-2-one derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These methods resonate with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From a pharmacological perspective, 4-benzoyl-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(pyridin-3-yl)-2,5-dihydro-1H-pyrrol-2-one exhibits promising bioactivity in preliminary studies. Its mechanism of action is hypothesized to involve interference with cellular signaling pathways, making it a candidate for anti-inflammatory and neuroprotective applications. These properties are particularly relevant given the rising prevalence of neurodegenerative diseases and chronic inflammation, topics frequently searched in medical databases.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The integration of computational modeling has further accelerated its study, enabling researchers to predict interactions with biological targets before lab validation. This approach aligns with the increasing use of AI-driven drug discovery, a hot topic in both academic and industrial settings.

In conclusion, CAS No. 380582-64-9 represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional diversity offer vast opportunities for innovation, particularly in addressing unmet medical needs. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic agents, bridging the gap between laboratory discovery and clinical application.